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Compound of Interest

Compound Name: Urmc-099

Cat. No.: B15607562 Get Quote

Essential Safety and Handling Guide for Urmc-099
This document provides immediate safety, handling, and disposal information for Urmc-099, a

potent, brain-penetrant mixed lineage kinase (MLK) inhibitor intended for research use only.[1]

[2] Given that Urmc-099 is a biologically active compound with an unknown long-term safety

profile in humans, all procedures must be conducted with caution in a designated laboratory

setting.[3] This guide is intended to supplement, not replace, your institution's standard

operating procedures and the guidance of your Environmental Health & Safety (EH&S)

department.

Core Safety & Handling
Urmc-099 is a crystalline solid, typically handled as a powder or in a dissolved solution.[1] The

primary risks are inhalation of the powder and absorption through the skin. As the compound is

designed to be biologically active and may modulate the immune system, unintended exposure

should be strictly avoided.[3]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety glasses or goggles are mandatory at all times.

Hand Protection: Nitrile or neoprene gloves should be worn. Always inspect gloves for tears

or holes before use. Change gloves immediately if they become contaminated.

Body Protection: A standard laboratory coat must be worn and kept fully buttoned.
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Respiratory Protection: When handling the powder form outside of a certified chemical fume

hood or ventilated balance enclosure, a properly fitted N95 or higher-rated respirator is

required to prevent inhalation.

All handling of the solid form of Urmc-099 should ideally be performed within a chemical fume

hood or a powder containment hood to minimize inhalation risk.

Chemical and Storage Information
Proper storage is critical to maintain the stability and efficacy of Urmc-099.[1]

Property Data Citation(s)

Molecular Formula C₂₇H₂₇N₅ [1]

Molecular Weight 421.54 g/mol [1][4]

Storage (Powder)
Store at -20°C for up to 3

years.
[1]

Storage (In Solvent) Store at -80°C for up to 1 year. [1]

Solubility

DMSO: ~75-84 mg/mLEthanol:

~6 mg/mL (Sonication

recommended)

[1][4]

Operational Plans
Protocol for Solution Preparation (Example for In Vivo
Use)
This protocol is based on methodologies used in preclinical research studies for preparing

Urmc-099 for intraperitoneal (i.p.) injection in animal models.[5]

Materials:

Urmc-099 powder

Sterile Dimethyl Sulfoxide (DMSO)
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Polyethylene Glycol 400 (PEG400)

Sterile Saline (0.9% NaCl)

Sterile vials and syringes

Procedure:

Initial Dissolution: In a chemical fume hood, dissolve the required weight of Urmc-099
powder in sterile DMSO. For example, to prepare a 2 mg/mL final solution, 20 mg of Urmc-
099 can be dissolved in 0.5 mL of DMSO.[5]

Add Co-solvent: To the DMSO-Urmc-099 mixture, add PEG400. Following the example, add

4 mL of PEG400.[5]

Final Dilution: Add sterile saline to reach the final desired volume and concentration. In this

example, add 5.5 mL of sterile saline to bring the total volume to 10 mL, achieving a final

concentration of 2 mg/mL.[5]

Mixing: Ensure the solution is thoroughly mixed and homogenous before administration.

Storage: Use the solution immediately or store it at -80°C as per stability guidelines.[1]

Spill & Exposure Procedures
Spill (Powder):

Evacuate and restrict access to the area.

Wearing appropriate PPE, gently cover the spill with damp paper towels to avoid raising

dust.

Wipe the area from the outside-in, placing contaminated materials into a sealed bag for

hazardous waste disposal.

Wash the area with soap and water.

Spill (Solution):
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Absorb the spill with an inert material (e.g., vermiculite, sand, or chemical absorbent

pads).

Place the contaminated material into a sealed container for chemical waste disposal.

Clean the spill area with an appropriate solvent followed by soap and water.

Skin Exposure: Immediately flush the affected area with copious amounts of water for at

least 15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Exposure: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Disposal Plan
DO NOT dispose of Urmc-099, either in solid or solution form, down the drain or in regular

trash.[6][7] As a bioactive research chemical, it must be treated as hazardous chemical waste.

Solid Waste: All vials containing residual powder and any contaminated materials (e.g.,

weigh boats, gloves, paper towels) must be collected in a clearly labeled hazardous waste

container.

Liquid Waste: Unused or waste solutions of Urmc-099 should be collected in a designated,

sealed, and clearly labeled hazardous chemical waste container. Segregate aqueous and

organic solutions if required by your institution.[7]

Disposal Request: All waste must be disposed of through your institution's EH&S

department.[7] Follow their specific procedures for chemical waste pickup.

Visualizations
Logical Workflow: Safe Handling and Disposal of Urmc-
099
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Caption: Workflow for the safe handling and disposal of Urmc-099.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15607562?utm_src=pdf-body-img
https://www.benchchem.com/product/b15607562?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action: Urmc-099 Inhibition Pathway
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Caption: Simplified signaling pathway showing Urmc-099's inhibitory action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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